3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol

• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol
• IUPAC Name: 3-(4-methoxy-2-methylpyrazol-3-yl)butan-2-ol
• InChI: InChI=1S/C9H16N2O2/c1-6(7(2)12)9-8(13-4)5-10-11(9)3/h5-7,12H,1-4H3
• InChI Key: FXKWXOXHZPEVIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=NN1C)OC)C(C)O

Description

3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol is a chiral secondary alcohol featuring a substituted pyrazole ring. The pyrazole moiety is substituted with a methoxy group at the 4-position and a methyl group at the 1-position, while the butanol chain provides stereochemical complexity. This compound is structurally analogous to triazole- and pyrazole-containing agrochemicals, which often exhibit fungicidal or pesticidal properties. However, its specific applications and biological activity remain less documented compared to commercialized analogs like Bitertanol or Triadimenol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol can be achieved through a multi-step process. One common method involves the condensation of 4-methoxy-1-methyl-1H-pyrazole-5-carbaldehyde with a suitable butanol derivative under acidic or basic conditions. The reaction typically proceeds through the formation of an intermediate imine, which is then reduced to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of advanced catalysts, solvent-free conditions, and continuous flow reactors to enhance the efficiency and scalability of the synthesis .

Chemical Reactions Analysis

Types of Reactions

3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The pyrazole ring can be reduced under specific conditions to yield dihydropyrazole derivatives.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles like amines, thiols, and halides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-one.

Reduction: Formation of 3-(4-Methoxy-1-methyl-1,2-dihydro-1H-pyrazol-5-yl)butan-2-ol.

Substitution: Formation of various substituted pyrazole derivatives depending on the nucleophile used.

Scientific Research Applications

3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Bitertanol

• Structure: Bitertanol (IUPAC: 1-(biphenyl-4-yloxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol) shares a butanol backbone but replaces the pyrazole ring with a triazole group. It also includes a biphenyl-4-yloxy substituent and dimethyl groups at the 3-position of the butanol chain .
• Key Differences: Heterocycle: Bitertanol uses a triazole ring, which enhances its fungicidal activity by inhibiting ergosterol biosynthesis in fungi. In contrast, the pyrazole group in the target compound may confer different binding affinities due to reduced basicity and altered electronic properties. Substituents: The biphenyl-4-yloxy group in Bitertanol increases lipophilicity, improving membrane penetration.

Triadimenol

• Structure: Triadimenol (IUPAC: (1RS,2RS;1RS,2SR)-1-(4-chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-ol) features a triazole ring, a 4-chlorophenoxy group, and dimethyl substituents on the butanol chain .
• Key Differences: Electron-Withdrawing Groups: The 4-chlorophenoxy group in Triadimenol enhances oxidative stability and bioactivity compared to the methoxy group in the target compound. Stereochemistry: Triadimenol’s stereoisomers exhibit varying fungicidal potencies, suggesting that the stereochemistry of 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol could similarly influence its activity.

Pyrazole Derivatives

• Example: 5-(4-Methylphenyl)-1-quinolin-2-yl-1H-pyrazol-3-carboxylic acid () shares a pyrazole core but includes a carboxylic acid and quinoline group.
• Key Differences :
  • Functionality : The carboxylic acid in ’s compound enables conjugation or salt formation, unlike the hydroxyl group in the target compound.
  • Synthetic Routes : Both compounds are synthesized via cyclocondensation reactions, but the target compound’s methoxy group may require protective strategies during synthesis .

Comparative Data Table

Compound	Heterocycle	Key Substituents	Bioactivity/Applications	Reference
3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol	Pyrazole	4-Methoxy, 1-methyl, butan-2-ol	Undocumented	N/A
Bitertanol	Triazole	Biphenyl-4-yloxy, dimethyl	Fungicide (ergosterol inhibition)
Triadimenol	Triazole	4-Chlorophenoxy, dimethyl	Crop protection fungicide
5-(4-Methylphenyl)-1-quinolin-2-yl-1H-pyrazole	Pyrazole	4-Methylphenyl, quinoline, carboxylic acid	Synthetic intermediate

Mechanistic and Physicochemical Insights

• Lipophilicity: Bitertanol (logP ~4.2) and Triadimenol (logP ~3.8) are highly lipophilic, favoring agrochemical applications. The target compound’s methoxy group may lower logP, reducing environmental persistence.
• Synthetic Challenges: Unlike Triadimenol and Bitertanol, which are produced via scalable industrial routes, the target compound’s synthesis may require regioselective pyrazole functionalization .

Biological Activity

3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol, with the CAS number 1596853-64-3, is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological evaluation, and specific activities, particularly in anticancer and antimicrobial contexts.

The compound has the following chemical characteristics:

• Molecular Formula : C₉H₁₆N₂O₂
• Molecular Weight : 184.24 g/mol

Synthesis

The synthesis of 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol involves a multi-step process that typically includes the condensation of pyrazole derivatives with butanol. The synthetic route is crucial for ensuring high yield and purity, which are necessary for subsequent biological testing.

Anticancer Activity

Recent studies have indicated that compounds similar to 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol exhibit significant anticancer properties. In vitro assays using human lung adenocarcinoma (A549) cells demonstrated that certain derivatives can reduce cell viability effectively. For instance, compounds with structural similarities showed reduced viability rates of A549 cells to as low as 61% when treated with specific substituents such as 4-chlorophenyl and 4-bromophenyl .

Table 1: Anticancer Activity of Related Compounds

Compound	Cell Line	Viability (%)	Reference
Compound A	A549	64
Compound B	HSAEC1-KT	78
Compound C	A549	61

Antimicrobial Activity

In addition to anticancer properties, the compound's potential antimicrobial activity against multidrug-resistant strains was evaluated. Research indicates that while some derivatives showed no significant antimicrobial activity against Gram-negative pathogens, they did exhibit promising results against Gram-positive bacteria, such as methicillin-resistant Staphylococcus aureus (MRSA) .

Table 2: Antimicrobial Activity Evaluation

Compound	Pathogen Tested	Minimum Inhibitory Concentration (MIC)	Result
Compound D	MRSA	<64 µg/mL	Active
Compound E	E. coli	>64 µg/mL	Inactive

The mechanism by which 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol exerts its biological effects is not fully elucidated. However, studies suggest that its activity may be linked to the modulation of specific cellular pathways involved in apoptosis and cell proliferation. The presence of the pyrazole ring is often associated with interactions at various biological targets, including enzymes and receptors involved in cancer progression.

Case Studies

A recent case study highlighted the effectiveness of a related compound in a high-fat diet mouse model. This compound demonstrated significant weight loss and improved metabolic profiles, suggesting broader implications for metabolic syndrome management . Although this study did not directly test 3-(4-Methoxy-1-methyl-1H-pyrazol-5-yl)butan-2-ol, it provides insight into the potential therapeutic applications of pyrazole derivatives.